Cas no 1448078-71-4 (4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 1448078-71-4
• MF: C₁₅H₁₆ClN₃O₂S
• MW: 337.824440956116
• CID: 5403009
• Update Time: 2025-06-13

4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropyridin-2-yl)oxy-N-thiophen-2-ylpiperidine-1-carboxamide
• 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C15H16ClN3O2S/c16-12-3-1-7-17-14(12)21-11-5-8-19(9-6-11)15(20)18-13-4-2-10-22-13/h1-4,7,10-11H,5-6,8-9H2,(H,18,20)
• InChI Key： NWBSQGGVXWEOBJ-UHFFFAOYSA-N
• SMILES： N1(C(NC2SC=CC=2)=O)CCC(OC2=NC=CC=C2Cl)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide

Introduction to 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1448078-71-4)

4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448078-71-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates key pharmacophoric elements, including a piperidine core, a thiophene ring, and an 3-chloropyridine moiety, which collectively contribute to its potential biological activity.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In this compound, the piperidine ring is further functionalized with an amide group at the 1-position, which can interact with biological targets through hydrogen bonding. The presence of the thiophene ring adds another layer of complexity, as thiophenes are well-documented for their role in various pharmacological applications. The thiophene moiety can influence the electronic properties of the molecule, potentially affecting its binding affinity and selectivity.

The 3-chloropyridine substituent is particularly noteworthy, as halogenated pyridines are frequently employed in medicinal chemistry due to their ability to improve bioavailability and binding interactions. The chlorine atom at the 3-position of the pyridine ring can serve as a key interaction point with biological targets, enhancing the compound's overall potency. This combination of structural elements makes 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide a compelling subject for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide are being explored for their potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The unique structural features of this compound suggest that it may exhibit multiple modes of action, making it a versatile tool for drug discovery.

The synthesis of 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation reactions, and purification techniques such as column chromatography. The use of advanced synthetic methodologies allows for the introduction of specific functional groups while maintaining structural integrity.

The pharmacological profile of this compound is currently under investigation in several academic and industrial laboratories. Preliminary studies have suggested that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, research has indicated that derivatives of this compound may interact with kinases and other targets relevant to cancer therapy. Additionally, the amide group and thiophene ring have shown potential in modulating inflammatory responses, making this compound a candidate for anti-inflammatory drug development.

The potential therapeutic applications of 4-[(3-chloropyridin-2-yl)oxy]-N-(thiophen-2-yl)piperidine-1-carboxamide are further supported by computational studies that predict favorable binding interactions with biological targets. Molecular docking simulations have been used to model the compound's binding affinity to various enzymes and receptors, providing insights into its mechanism of action. These studies have highlighted the importance of optimizing the substitution patterns on the piperidine and thiophene rings to enhance binding affinity and selectivity.

In conclusion, 4-[(3-chloropyridin-2-yl)oxy]-N(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1448078-71-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements suggests multiple therapeutic applications, particularly in oncology and anti-inflammatory treatments. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical development.